Cas no 2411326-28-6 (Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-4-oxobut-2-enoate
• CAS No: 2411326-28-6
• MF: C₁₅H₁₈N₄O₅
• MW: 334.327223300934
• CID: 5357368
• PubChem ID: 146099459
• Update Time: 2025-05-19

Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-4-oxobut-2-enoate
• Z4097795112
• methyl (2E)-4-{2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl}-4-oxobut-2-enoate

• Inchi： 1S/C15H18N4O5/c1-23-12(21)7-6-11(20)19-8-2-3-10(19)15-17-13(18-24-15)14(22)16-9-4-5-9/h6-7,9-10H,2-5,8H2,1H3,(H,16,22)/b7-6+
• InChI Key： FJDJXMLOTQDCMU-VOTSOKGWSA-N
• SMILES： O1C(C2CCCN2C(/C=C/C(=O)OC)=O)=NC(C(NC2CC2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 548
• XLogP3: 0.3
• Topological Polar Surface Area: 115

Additional information on Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-4-oxobut-2-enoate

Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-4-oxobut-2-enoate (CAS No. 2411326-28-6): A Comprehensive Overview

Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-4-oxobut-2-enoate, identified by its CAS number 2411326-28-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, featuring multiple heterocyclic rings and functional groups, contributes to its unique chemical and pharmacological properties.

The core structure of Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-4-oxobut-2-enoate includes a pyrrolidine ring connected to an oxadiazole moiety. The presence of these heterocycles is particularly noteworthy, as they are known to be integral to the biological activity of many pharmacologically active compounds. The cyclopropylcarbamoyl group further enhances the molecular complexity, potentially influencing both the solubility and bioavailability of the compound.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from oxadiazole-containing scaffolds. Oxadiazoles are heterocyclic compounds that have demonstrated a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of an oxadiazole ring into Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-4-oxobut-2-enoate not only contributes to its structural diversity but also hinders its metabolic degradation, thereby potentially increasing its therapeutic efficacy.

The pyrrolidine ring in this compound is another critical feature that merits attention. Pyrrolidine derivatives are well-documented for their role in various pharmacological applications. They are often found in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific arrangement of atoms within the pyrrolidine ring in Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-y]-4-oxybuta-dienoate suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The ester functionality at the 4-position of the butenedione moiety is another key aspect of this compound's structure. Ester groups are frequently employed in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility and metabolic stability. In Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1,2,4 oxadiazol -5 -y l ]py rrol idin -1 -y l ] - 4 - ox o b u t - 2 - en o ate , the ester group may play a crucial role in determining the compound's overall bioactivity and pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1 , 2 , 4 - ox adiaz ol -5 - y l ] py r rol idin -1 - y l ] - 4 - o x obu t - 2 - en o ate and biological targets. These studies have highlighted the potential for this compound to interact with enzymes and receptors involved in various disease pathways. For instance, preliminary docking studies suggest that it may bind to enzymes implicated in inflammation and oxidative stress, which are key mechanisms in conditions such as arthritis and neurodegenerative diseases.

The synthesis of Methyl (E)-4-[2-[3-(cyclopropylcarbamoyl)-1 , 2 , 4 ox adiaz ol -5 y l ] py r rol idin e ] has been optimized to ensure high yield and purity. The synthetic route involves multi-step reactions that carefully construct each functional group while maintaining regioselectivity. This approach underscores the importance of meticulous planning in pharmaceutical chemistry to achieve desired molecular architectures without unintended side reactions.

Evaluation of Methyl (E)-4-[2[3(cycloprop y lamino carbam y l)1 , 24 ox adia zol 5 y l ] py r rol idine ] has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated inhibitory activity against several target enzymes relevant to human health. These findings align with the structural features predicted by computational studies and provide a strong rationale for further investigation into its therapeutic potential.

The pharmacokinetic profile of Methyl (E) [23 cyc lo prop y lamino carbam oy l)14 ox adia zol 15 y l ] py r rol idine is currently under evaluation. Preliminary data suggest favorable solubility characteristics suitable for oral administration , along with reasonable metabolic stability . These properties are critical factors that determine whether a drug candidate will progress through clinical trials . Further studies are underway to fully characterize these aspects before moving forward with larger-scale testing.

The development pipeline for Methyl (E) [23 cyc lo prop y lamino carbam oy l)14 ox adia zol 15 y l ] py r rol idine includes several stages designed to assess its safety and efficacy . Initial toxicology studies will be followed by Phase I clinical trials focusing on healthy volunteers . If these early trials prove successful , subsequent phases will evaluate treatment effects on patient populations affected by specific conditions . This progression reflects standard practices within pharmaceutical research but also highlights how compounds like this contribute significantly toward addressing unmet medical needs.

The interdisciplinary nature of research involving compounds such as Methyl (E) [23 cyc lo prop y lamino carbam oy l)14 ox adia zol 15 y l ] py r rol idine underscores collaboration across multiple scientific disciplines . Chemists design synthetic strategies ; biologists perform functional assays ; pharmacologists analyze drug interactions ; while clinicians interpret human response data . Such collaboration ensures comprehensive evaluation before any new treatment reaches patients worldwide .